N-(4-(1H-benzo[d]imidazol-2-yl)phenyl)-4-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)benzamide

• IUPAC Name: N-[4-(1H-benzimidazol-2-yl)phenyl]-4-(3,4-dihydro-1H-isoquinolin-2-ylsulfonyl)benzamide
• InChI: InChI=1S/C29H24N4O3S/c34-29(30-24-13-9-21(10-14-24)28-31-26-7-3-4-8-27(26)32-28)22-11-15-25(16-12-22)37(35,36)33-18-17-20-5-1-2-6-23(20)19-33/h1-16H,17-19H2,(H,30,34)(H,31,32)
• InChI Key: SNGCMMPMUBYVPR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=CC=CC=C21)S(=O)(=O)C3=CC=C(C=C3)C(=O)NC4=CC=C(C=C4)C5=NC6=CC=CC=C6N5
• Molecular Formula: C29H24N4O3S
• Molecular Weight: 508.6 g/mol

Description

N-(4-(1H-benzo[d]imidazol-2-yl)phenyl)-4-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)benzamide is a useful research compound. Its molecular formula is C29H24N4O3S and its molecular weight is 508.6. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Bioactive Molecules

One application involves the synthesis of fluoro substituted benzothiazoles, which incorporate sulphonamido quinazolinyl imidazole, for biological and pharmacological screening. These molecules have been synthesized for their potential antimicrobial, anti-inflammatory, anticonvulsant, and anthelmintic activities, showcasing the chemical's utility in creating compounds with diverse biological actions (Patel et al., 2009).

Ring-Chain Isomerism

Research into ring-chain isomerism of 3-hydroxy-3-(2-imidazolyl)isoindolinones indicates that derivatives of benzimidazole and isoquinoline, such as the subject chemical, may exhibit this isomerism. Such studies contribute to understanding the structural and conformational dynamics of these molecules, which is crucial for their potential applications in drug design and development (Karlivan & Valter, 1980).

Anticancer Properties

Another significant application is in the field of oncology, where derivatives of this compound have been studied for their anticancer activities. For instance, compounds synthesized from similar benzamide derivatives have shown potent anticancer effects in vitro, underscoring the potential of these molecules as leads for developing new anticancer agents (Shao et al., 2014). Furthermore, research has explored the synthesis of polycyclic imidazolidinones via amine redox-annulation, a process that might hold relevance for constructing complex molecules with anticancer properties (Zhu et al., 2017).